Cas no 7095-82-1 (Bicyclo[3.1.1]hept-2-ene)
Bicyclo[3.1.1]hept-2-ene structure
Product Name:Bicyclo[3.1.1]hept-2-ene
Bicyclo[3.1.1]hept-2-ene Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[3.1.1]hept-2-ene
- bicyclo[3.1.1]hept-3-ene
- 7095-82-1
- DTXSID20561264
-
- Inchi: 1S/C7H10/c1-2-6-4-7(3-1)5-6/h1-2,6-7H,3-5H2
- InChI Key: DEVHXDJLQMAWLM-UHFFFAOYSA-N
- SMILES: C12CC=CC(C1)C2
Computed Properties
- Exact Mass: 94.0783
- Monoisotopic Mass: 94.078250319g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 96.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Bicyclo[3.1.1]hept-2-ene Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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